[2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate
Description
[2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate is a heterocyclic amine salt featuring a pyrazine ring (a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4) linked to an ethylamine moiety. The hydrochloride hydrate form enhances its solubility in polar solvents, making it suitable for pharmaceutical and synthetic applications.
Properties
IUPAC Name |
2-pyrazin-2-ylethanamine;hydrate;hydrochloride | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3.ClH.H2O/c7-2-1-6-5-8-3-4-9-6;;/h3-5H,1-2,7H2;1H;1H2 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFPTVJILJUCZIU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)CCN.O.Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClN3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.63 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate typically involves the reaction of pyrazine with ethylenediamine under controlled conditions. The process can be summarized as follows:
Starting Materials: Pyrazine and ethylenediamine.
Reaction Conditions: The reaction is usually carried out in an organic solvent such as ethanol or methanol, under reflux conditions.
Hydrochloride Formation: After the initial reaction, hydrochloric acid is added to form the hydrochloride salt of the compound.
Hydration: The final step involves the addition of water to obtain the hydrate form of the compound.
Industrial Production Methods
In an industrial setting, the production of [2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate is scaled up using similar reaction conditions but with optimized parameters to ensure high yield and purity. This often involves the use of continuous flow reactors and automated systems to maintain precise control over reaction conditions.
Chemical Reactions Analysis
Types of Reactions
[2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The amine group in the compound can participate in nucleophilic substitution reactions with halides or other electrophiles.
Common Reagents and Conditions
- **
Comparison with Similar Compounds
Structural and Functional Differences
- Pyrazine vs. Pyridine () : The pyrazine ring in the target compound has two nitrogen atoms, enhancing hydrogen-bonding capacity and π-π stacking compared to pyridine’s single nitrogen. This may improve binding to biological targets or metal ions .
- Oxadiazole Inclusion () : The oxadiazole ring in [2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is electron-deficient, increasing reactivity in nucleophilic substitutions. In contrast, phenyl-oxadiazole derivatives () exhibit higher lipophilicity, favoring membrane permeability .
- Hydrate vs. Anhydrous Forms () : The hydrate form of [2-(4,5,6,7-Tetrahydro-2H-indazol-3-yl)ethyl]amine enhances water solubility, critical for biological assays, whereas anhydrous salts may prioritize stability .
Research and Application Insights
- Pharmaceutical Intermediates : Compounds like [2-(1H-Pyrazol-1-yl)ethyl]amine dihydrochloride () are widely used in organic synthesis, suggesting the target compound’s utility in constructing nitrogen-rich pharmacophores .
- Solubility Profiles: The hydrochloride salt form across these compounds improves aqueous solubility, a key factor in drug formulation. For example, [2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride’s solubility in methanol and ethanol () highlights its versatility in reaction conditions .
- Biological Activity : Indazole derivatives () are explored for kinase inhibition, implying that the pyrazine analog may similarly interact with enzymatic targets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
